Cas no 1241752-30-6 (5-Bromo-3-isopropoxy-2-methoxypyridine)

• Product Name: 5-Bromo-3-isopropoxy-2-methoxypyridine
• CAS No: 1241752-30-6
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 2144936
• Update Time: 2025-09-28

5-Bromo-3-isopropoxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-isopropoxy-2-methoxypyridine
• 5-Bromo-3-isopropoxy-2-methoxypyridine

• Inchi： 1S/C9H12BrNO2/c1-6(2)13-8-4-7(10)5-11-9(8)12-3/h4-6H,1-3H3
• InChI Key： PUVJBKNJKFDWPA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Topological Polar Surface Area: 31.4

Additional information on 5-Bromo-3-isopropoxy-2-methoxypyridine

Recent Advances in the Application of 5-Bromo-3-isopropoxy-2-methoxypyridine (CAS: 1241752-30-6) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-3-isopropoxy-2-methoxypyridine (CAS: 1241752-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an up-to-date overview of the latest studies involving this compound, highlighting its role in drug discovery, medicinal chemistry, and related areas.

Recent studies have demonstrated the utility of 5-Bromo-3-isopropoxy-2-methoxypyridine as a building block for the development of novel kinase inhibitors. Its unique structural features, including the bromo and isopropoxy substituents, make it an attractive scaffold for designing compounds with enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors targeting EGFR mutations, where this compound served as a critical intermediate.

In addition to its role in kinase inhibitor development, 5-Bromo-3-isopropoxy-2-methoxypyridine has also been explored in the context of fragment-based drug design (FBDD). Researchers have utilized its modular structure to generate diverse libraries of fragments, enabling the identification of hits against challenging targets such as protein-protein interactions (PPIs). A recent study in ACS Chemical Biology highlighted its use in optimizing fragments for the inhibition of the Ras-SOS1 interaction, a key target in oncology.

Another notable application of this compound lies in the field of agrochemical research. Its pyridine core has been functionalized to yield novel pesticides with improved efficacy and reduced environmental impact. A 2022 publication in Pest Management Science detailed the synthesis of derivatives exhibiting potent activity against resistant strains of agricultural pests, underscoring the compound's potential beyond pharmaceuticals.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 5-Bromo-3-isopropoxy-2-methoxypyridine to improve yield and scalability. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been successfully applied to its synthesis, as reported in a 2023 Organic Process Research & Development article. These developments are critical for ensuring the compound's availability for large-scale pharmaceutical production.

Looking ahead, the versatility of 5-Bromo-3-isopropoxy-2-methoxypyridine positions it as a valuable tool in addressing emerging challenges in drug discovery, particularly in the development of targeted therapies and precision medicine. Ongoing research is exploring its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other novel therapeutic modalities, further expanding its potential applications in the biomedical field.